2-Propenenitrile, 3-(4-ethenylphenyl)-

• Molecular Formula: C11H9N
• Molecular Weight: 155.20 g/mol
• IUPAC Name: 3-(4-ethenylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C11H9N/c1-2-10-5-7-11(8-6-10)4-3-9-12/h2-8H,1H2
• InChI Key: FNWLIFTZDCZCIR-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=C(C=C1)C=CC#N

Description

2-Propenenitrile, 3-(4-ethenylphenyl)- is a useful research compound. Its molecular formula is C11H9N and its molecular weight is 155.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2.39 g (12.5 mmols) of 4-chloroformylcinnamonitrile, 1.69 g (12.5 mmols) of N-benzyldimethylamine and 0.0280 g (0.125 mmol) of palladium acetate are added under argon to 25 ml of toluene. The reaction mixture is stirred for 4 hours at 140° C. under an ethylene pressure of 10 bar. The mixture is then extracted by shaking at room temperature with 100 ml of 2N HCl and 100 ml of 2N NaOH and is dried over magnesium sulfate. The solution is then evaporated and the residue is chromatographed over silica gel using methylene dichloride as the migrating agent. The yellow oil thus obtained is dissolved in boiling n-pentane. 0.84 g (44% of theory) of 4-vinylcinnamonitrile are formed at -20° C. in the form of white crystals; melting point 45.8° C.

Synthesis routes and methods II

Procedure details